Butyrylglycine

• CAS No.: 20208-73-5
• Product Name: Butyrylglycine
• Molecular Formula: C6H11NO3
• Molecular Weight: 145.16 g/mol
• IUPAC Name: 2-(butanoylamino)acetic acid
• Standard InChI: InChI=1S/C6H11NO3/c1-2-3-5(8)7-4-6(9)10/h2-4H2,1H3,(H,7,8)(H,9,10)
• Standard InChIKey: WPSSBBPLVMTKRN-UHFFFAOYSA-N
• SMILES: CCCC(=O)NCC(=O)O
• Canonical SMILES: CCCC(=O)NCC(=O)O
• Physical Description: Solid
• Description: N-Butyrylglycine, also known as 2-butanamidoacetate or N-butanoylglycine, belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. N-Butyrylglycine is soluble (in water) and a weakly acidic compound (based on its pKa). N-Butyrylglycine has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, N-butyrylglycine is primarily located in the cytoplasm. N-Butyrylglycine can be biosynthesized from butyric acid. N-Butyrylglycine has been linked to the inborn metabolic disorders including ethylmalonic encephalopathy.; Butyrylglycine is a N-acylglycine obtained by formal condensation of the carboxy group of butyric acid with the amino group of glycine. It has a role as a human urinary metabolite. It derives from a butyric acid. It is a conjugate acid of a butyrylglycinate.
• Synonyms: N-(1-Oxobutyl)glycine; N-Butyrylglycine; (Butyrylamino)acetic Acid; N-Butanoylglycine
• PubChem Compound: 88412
• Last Modified: Nov 11 2021